Carbamic acid, [(2-chlorophenyl)sulfonyl]-, methyl ester

• CAS RN: 137832-63-4
• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• IUPAC Name: methyl N-(2-chlorophenyl)sulfonylcarbamate
• InChI: InChI=1S/C8H8ClNO4S/c1-14-8(11)10-15(12,13)7-5-3-2-4-6(7)9/h2-5H,1H3,(H,10,11)
• InChI Key: LLVFLMQXGZLNMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NS(=O)(=O)C1=CC=CC=C1Cl

Description

Carbamic acid, [(2-chlorophenyl)sulfonyl]-, methyl ester is a useful research compound. Its molecular formula is C8H8ClNO4S and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 25.0 g 2-chloro-benzenesulfonamide was added 75 mL acetonitrile and 45.2 mL (2.5 eq) triethylamine. The mixture was cooled with an ice bath and 15.1 mL methyl chloroformate was slowly added dropwise. The mixture was stirred overnight at room temperature and concentrated in vacuo. Water was added and de aqueous layer was washed two times with ether. Acidification of the aqueous layer with 2 M HCl led to formation of a white precipitate. The suspension was filtered, the residue was washed with H2O and dried in vacuo to yield 19.1 g of a white solid. 1H NMR (400 MHz, DMSO-d6) δ 3.58 (s, 3H), 7.52-7.61 (m, 1H), 7.62-7.72 (m, 2H), 8.10 (dd, J=8 and 1.5 Hz, 1H), 12.42 (br s, 1H).